Cas no 54737-49-4 (Benzonitrile, 2-(phenylsulfonyl)-)

• Product Name: Benzonitrile, 2-(phenylsulfonyl)-
• CAS No: 54737-49-4
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 353813
• PubChem ID: 640915
• Update Time: 2025-04-19

Benzonitrile, 2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)benzonitrile
• UZQXUSQOIXIJTE-UHFFFAOYSA-N
• DTXSID60348819
• 2-(phenylsulfonyl)benzonitrile
• 54737-49-4
• SCHEMBL1146161
• InChI=1/C13H9NO2S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-9

• Inchi： 1S/C13H9NO2S/c14-10-11-6-4-5-9-13(11)17(15,16)12-7-2-1-3-8-12/h1-9H
• InChI Key： UZQXUSQOIXIJTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC=CC=1C#N)(=O)=O

Computed Properties

• Exact Mass: 243.03547
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 57.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds